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Compound Name: Repaglinide M1-D5

Cat. No.: B15139624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Repaglinide M1-D5 is a deuterium-labeled metabolite of Repaglinide, an oral antidiabetic drug

used for the treatment of type 2 diabetes. As a stable isotope-labeled internal standard,

Repaglinide M1-D5 is critical for accurate quantification of the M1 metabolite in

pharmacokinetic and metabolic studies. The stability of the analytical standard solution is

paramount for obtaining reliable and reproducible results. These application notes provide a

comprehensive overview of the recommended storage conditions and a detailed protocol for

assessing the stability of Repaglinide M1-D5 solutions. The information presented herein is

compiled from available data on Repaglinide and its metabolites, providing a robust framework

for stability assessment in the absence of specific stability studies for Repaglinide M1-D5.

Metabolic Pathway of Repaglinide
Repaglinide is primarily metabolized in the liver by cytochrome P450 enzymes, with CYP3A4

being the principal enzyme responsible for the formation of the M1 metabolite, an aromatic

amine.[1][2] Understanding this pathway is crucial for interpreting metabolic studies where

Repaglinide M1-D5 is used as an internal standard.
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Preparation

Stress Conditions

Analysis

Prepare Repaglinide
M1-D5 Stock Solution

Aliquot into Vials

Acid Hydrolysis
(0.1 M HCl)

Alkaline Hydrolysis
(0.1 M NaOH)

Oxidative Stress
(3% H2O2)

Thermal Stress
(70°C)

Photolytic Stress
(UV/Vis Light)

Sample at Time Points
(0, 2, 4, 8, 24h)

Neutralize (if needed)

Analyze by HPLC-UV/MS

Calculate % Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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